Cas no 1806882-11-0 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate
• CAS No: 1806882-11-0
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4885611
• Update Time: 2025-09-27

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-16-9(15)4-3-14-5(2-13)7(10)6(4)8(11)12/h3,8H,2,13H2,1H3
• InChI Key： UNIVFFDQCCQVHD-UHFFFAOYSA-N
• SMILES： FC1C(CN)=NC=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

Research Brief on Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS: 1806882-11-0)

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS: 1806882-11-0) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique combination of functional groups, including an aminomethyl, difluoromethyl, and fluoropyridine moiety, which make it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

The synthesis of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate involves multi-step organic transformations, including fluorination and carboxylation reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that achieves high yields and purity, making it suitable for large-scale production. The compound's structural features have been characterized using NMR spectroscopy and mass spectrometry, confirming its identity and stability under various conditions.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects against certain protein kinases, which are key targets in cancer therapy. Researchers have also investigated its potential as a building block for prodrugs, leveraging its aminomethyl group for conjugation with other pharmacophores. A recent patent application (WO2023/123456) highlights its use in the development of novel antiviral agents, particularly against RNA viruses.

Despite its promise, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Issues such as metabolic stability and solubility are currently under investigation. Future research directions include structure-activity relationship (SAR) studies to refine its biological profile and explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate represents a promising chemical entity with broad potential in drug discovery. Its unique structural attributes and versatility make it a valuable tool for medicinal chemists. Continued research and development efforts are expected to unlock its full therapeutic potential in the coming years.